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Compound of Interest

Compound Name: 3-Fluoro-4-cyanopyridine

Cat. No.: B040950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Fluoro-4-cyanopyridine is a fluorinated heterocyclic compound of significant interest in

medicinal chemistry and drug discovery. The presence of the fluorine atom and the cyano

group on the pyridine ring imparts unique electronic properties, influencing its reactivity,

metabolic stability, and biological activity. This document provides a comprehensive technical

overview of 3-fluoro-4-cyanopyridine, including its chemical identity, physicochemical

properties, synthesis, analytical characterization, and potential applications in drug

development.

Chemical Identification and Properties
CAS Number: 113770-88-0

Synonyms: 3-Fluoroisonicotinonitrile, 4-Cyano-3-fluoropyridine

Physicochemical Data
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Property Value Reference

Molecular Formula C₆H₃FN₂ [1]

Molecular Weight 122.10 g/mol [2][1]

Appearance Light yellow to beige solid [3]

Melting Point 47 - 51 °C [4][3]

Boiling Point 201 °C [4][3]

Flash Point 84 °C [4][3]

Density 1.159 g/cm³ [3]

Solubility Soluble in water [4]

Spectral Data
Spectroscopic Technique Key Features

¹H NMR

Aromatic protons exhibiting characteristic shifts

and coupling constants due to the fluorine

substituent.

¹³C NMR

Signals for the pyridine ring carbons and the

nitrile carbon, with shifts influenced by the

electronegative fluorine atom.

IR Spectroscopy

Characteristic absorption bands for the C≡N

stretch (around 2200-2240 cm⁻¹) and C-F

stretch.

Mass Spectrometry
Molecular ion peak corresponding to the exact

mass of the compound.

Synthesis and Purification
The synthesis of 3-fluoro-4-cyanopyridine can be achieved through various synthetic routes.

A common approach involves the nucleophilic aromatic substitution of a suitable leaving group

on a pyridine precursor with a fluoride source.
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General Synthesis Workflow

Synthesis Purification

Starting Material
(e.g., 3-amino-4-cyanopyridine)

Diazotization
(NaNO₂, HBF₄)

Balz-Schiemann Reaction
(Thermal Decomposition) Crude 3-Fluoro-4-cyanopyridine Solvent Extraction Column Chromatography Pure 3-Fluoro-4-cyanopyridine

Sample Preparation
(Dissolve in CDCl₃)

NMR Data Acquisition
(¹H, ¹³C, ¹⁹F NMR)

Data Processing
(Fourier Transform, Phasing, Baseline Correction)

Spectral Analysis
(Chemical Shifts, Coupling Constants)

Structure Confirmation
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3-Fluoro-4-cyanopyridine
Derivative

Target Kinase
(e.g., PIM-1, VEGFR-2)

Targets

Binding to ATP-binding pocket

Inhibition of Kinase Activity

Modulation of Downstream
Signaling Pathways

Cellular Effect
(e.g., Apoptosis, Anti-proliferation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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